Cas no 131791-98-5 (D-Glutamic acid,N-[N-[N-[N-[N-[1-[N-[1-[N-[N-(3-carboxy-1-oxopropyl)-L-phenylalanyl]-L-a-glutamyl]-L-prolyl]-L-isoleucyl]-L-prolyl]-L-a-glutamyl]-L-a-glutamyl]-O-sulfo-L-tyrosyl]-L-leucyl]-(9CI))

• Product Name: D-Glutamic acid,N-[N-[N-[N-[N-[1-[N-[1-[N-[N-(3-carboxy-1-oxopropyl)-L-phenylalanyl]-L-a-glutamyl]-L-prolyl]-L-isoleucyl]-L-prolyl]-L-a-glutamyl]-L-a-glutamyl]-O-sulfo-L-tyrosyl]-L-leucyl]-(9CI)
• CAS No: 131791-98-5
• MF: C₆₄H₈₆N₁₀O₂₅S
• MW: 1427.48465681076
• MDL: MFCD00237094
• CID: 102263
• PubChem ID: 90469718
• Update Time: 2025-04-18

D-Glutamic acid,N-[N-[N-[N-[N-[1-[N-[1-[N-[N-(3-carboxy-1-oxopropyl)-L-phenylalanyl]-L-a-glutamyl]-L-prolyl]-L-isoleucyl]-L-prolyl]-L-a-glutamyl]-L-a-glutamyl]-O-sulfo-L-tyrosyl]-L-leucyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[N-[N-[N-[N-[1-[N-[1-[N-[N-(3-carboxy-1-oxopropyl)-L-phenylalanyl]-L-a-glutamyl]-L-prolyl]-L-isoleucyl]-L-prolyl]-L-a-glutamyl]-L-a-glutamyl]-O-sulfo-L-tyrosyl]-L-leucyl]-(9CI)
• D-Glutamic acid,N-[N-[N-[N-[N-[1-[N-[1-[N-[N-(3-carboxy-1-oxopropyl)-L-phenylalanyl]-L-a-gluta...
• D-Glutamic acid,N-[N-[N-[N-[N-[1-[N-[1-[N-[N-(3-carboxy-1-oxopropyl)-L-phenylalanyl]-L-a-glutamyl]-L-prolyl]-L-isoleucyl]-L-p
• Succinyl-(Pro??00D-Glu??)-Hirudin(56-65)(sulfated)
• Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated)
• Suc-Phe-Glu-Pro-Ile-Pro-Glu-Glu-Tyr(OSO3H)-Leu-D-Glu-OH
• SUC-PHE-GLU-PRO-ILE-PRO-GLU-GLU-TYR(SO3H)-LEU-D-GLU
• SUC-PHE-GLU-PRO-ILE-PRO-GLU-GLU-TYR(SO3H)-LEU-D-GLU-OH
• 131791-98-5
• MFCD00237094
• Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) (Suc-Phe-Glu-Pro-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-D-Glu-OH)

• MDL： MFCD00237094
• Inchi： 1S/C64H86N10O25S/c1-5-35(4)54(71-60(90)46-14-9-29-72(46)62(92)41(21-27-52(81)82)67-61(91)47(33-36-11-7-6-8-12-36)74-48(75)23-24-49(74)76)63(93)73-30-10-13-45(73)59(89)66-40(20-26-51(79)80)55(85)65-39(19-25-50(77)78)56(86)70-44(32-37-15-17-38(18-16-37)99-100(96,97)98)58(88)69-43(31-34(2)3)57(87)68-42(64(94)95)22-28-53(83)84/h6-8,11-12,15-18,34-35,39-47,54H,5,9-10,13-14,19-33H2,1-4H3,(H,65,85)(H,66,89)(H,67,91)(H,68,87)(H,69,88)(H,70,86)(H,71,90)(H,77,78)(H,79,80)(H,81,82)(H,83,84)(H,94,95)(H,96,97,98)/t35-,39-,40-,41-,42+,43-,44-,45-,46-,47-,54-/m0/s1
• InChI Key： YGKXPBZTQOZMGW-FQSUHZHRSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1)C[C@@H](C(N[C@H](C(N[C@@H](C(=O)O)CCC(=O)O)=O)CC(C)C)=O)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@@H]1CCCN1C([C@H]([C@@H](C)CC)NC([C@@H]1CCCN1C([C@H](CCC(=O)O)NC([C@H](CC1C=CC=CC=1)N1C(CCC1=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1426.54862944g/mol
• Monoisotopic Mass: 1426.54862944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 100
• Rotatable Bond Count: 49
• Complexity: 3100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 540Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides